4-(1-benzofuran-2-ylcarbonyl)-1-[3-(diethylamino)propyl]-3-hydroxy-5-(3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C27H30N2O5
• Molecular Weight: 462.5 g/mol
• IUPAC Name: 3-(1-benzofuran-2-carbonyl)-1-[3-(diethylamino)propyl]-4-hydroxy-2-(3-methoxyphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C27H30N2O5/c1-4-28(5-2)14-9-15-29-24(19-11-8-12-20(16-19)33-3)23(26(31)27(29)32)25(30)22-17-18-10-6-7-13-21(18)34-22/h6-8,10-13,16-17,24,31H,4-5,9,14-15H2,1-3H3
• InChI Key: NHESSMQDTBHMDN-UHFFFAOYSA-N
• SMILES: CCN(CC)CCCN1C(C(=C(C1=O)O)C(=O)C2=CC3=CC=CC=C3O2)C4=CC(=CC=C4)OC
• Canonical SMILES: CC[NH+](CC)CCCN1C(C(=C(C1=O)[O-])C(=O)C2=CC3=CC=CC=C3O2)C4=CC(=CC=C4)OC

Description

4-(1-benzofuran-2-ylcarbonyl)-1-[3-(diethylamino)propyl]-3-hydroxy-5-(3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is a synthetic compound with potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 4-(1-benzofuran-2-ylcarbonyl)-1-[3-(diethylamino)propyl]-3-hydroxy-5-(3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one involves its binding to the sigma-1 receptor. This receptor is located in various regions of the brain and is involved in the regulation of various physiological processes, including neurotransmitter release, ion channel activity, and neuroplasticity. Binding of this compound to the sigma-1 receptor has been shown to modulate these processes, leading to potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 4-(1-benzofuran-2-ylcarbonyl)-1-[3-(diethylamino)propyl]-3-hydroxy-5-(3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has various biochemical and physiological effects. This compound has been shown to increase the release of various neurotransmitters, including dopamine, norepinephrine, and serotonin. It has also been shown to modulate ion channel activity, leading to potential effects on neuronal excitability. Additionally, this compound has been shown to have potential neuroprotective effects, particularly in the context of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

4-(1-benzofuran-2-ylcarbonyl)-1-[3-(diethylamino)propyl]-3-hydroxy-5-(3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has various advantages and limitations for lab experiments. One advantage is its potential as a tool for studying the sigma-1 receptor and its role in various physiological processes. This compound may also have potential as a therapeutic agent for neurological disorders. However, limitations include its relatively low potency and selectivity for the sigma-1 receptor, as well as potential off-target effects.

Future Directions

There are various future directions for research on 4-(1-benzofuran-2-ylcarbonyl)-1-[3-(diethylamino)propyl]-3-hydroxy-5-(3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one. One direction is the development of more potent and selective sigma-1 receptor ligands based on this compound. Another direction is the investigation of the potential therapeutic effects of this compound in various neurological disorders, particularly Alzheimer's disease and depression. Additionally, further research is needed to elucidate the precise mechanisms of action of this compound and its effects on various physiological processes.

Synthesis Methods

The synthesis of 4-(1-benzofuran-2-ylcarbonyl)-1-[3-(diethylamino)propyl]-3-hydroxy-5-(3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one involves the reaction of 1-benzofuran-2-carboxylic acid with 3-(diethylamino)propylamine, followed by the addition of 3-methoxybenzaldehyde and sodium borohydride. The resulting compound is then purified using column chromatography.

Scientific Research Applications

4-(1-benzofuran-2-ylcarbonyl)-1-[3-(diethylamino)propyl]-3-hydroxy-5-(3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have an affinity for the sigma-1 receptor, which is involved in the regulation of various physiological processes, including neurotransmitter release, ion channel activity, and neuroplasticity. Studies have also suggested that this compound may have potential as a treatment for neurological disorders, such as Alzheimer's disease and depression.